N-(4-ethylphenyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide

• IUPAC Name: 2-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C19H19N3O3S2/c1-2-14-8-10-15(11-9-14)20-18(23)12-16-13-26-19(21-16)22-27(24,25)17-6-4-3-5-7-17/h3-11,13H,2,12H2,1H3,(H,20,23)(H,21,22)
• InChI Key: JZUYPOZIEULPRQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H19N3O3S2
• Molecular Weight: 401.5 g/mol

Description

N-(4-ethylphenyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide is a chemical compound that has gained much attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as EPTA and has been synthesized using different methods.

Scientific Research Applications

Glutaminase Inhibition for Cancer Therapy

A study by Shukla et al. (2012) on bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, a class related to the given compound, focused on inhibiting kidney-type glutaminase (GLS). These inhibitors have shown promise in attenuating the growth of cancer cells in vitro and in vivo, offering insights into the therapeutic potential of GLS inhibition in oncology (Shukla et al., 2012).

Antimicrobial Agents

Darwish et al. (2014) synthesized new heterocyclic compounds incorporating a sulfamoyl moiety to serve as antimicrobial agents. This study demonstrates the potential for thiazole-based compounds to combat microbial infections, showcasing their broad utility in developing new antibiotics (Darwish et al., 2014).

Dual Inhibitors for PI3K/mTOR Signaling Pathways

Research by Stec et al. (2011) involved the development of N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide as a potent inhibitor of PI3Kα and mTOR, crucial signaling pathways in cancer. Modifications to the chemical structure aimed to improve metabolic stability, indicating the importance of structural variations in enhancing drug efficacy and safety (Stec et al., 2011).

Anticancer and Anti-HCV Activities

Küçükgüzel et al. (2013) explored celecoxib derivatives for their potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. This work illustrates the multifaceted applications of thiazole and sulfonamide derivatives in addressing various diseases, highlighting the compound's versatility (Küçükgüzel et al., 2013).

Antimalarial and COVID-19 Drug Candidates

Fahim and Ismael (2021) investigated antimalarial sulfonamides for their potential use as COVID-19 drugs through computational calculations and molecular docking studies. Their research underscores the adaptability of sulfonamide-based compounds in targeting different pathogens and diseases, including their repurposing for emerging health threats (Fahim & Ismael, 2021).